![molecular formula C20H21N3O4S B1228366 3-ethyl-1-(2-furanylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea](/img/structure/B1228366.png)
3-ethyl-1-(2-furanylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea
Overview
Description
3-ethyl-1-(2-furanylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea is a member of quinolines.
Scientific Research Applications
Antimicrobial and Mosquito Larvicidal Activities
Research has revealed the potential of compounds related to 3-ethyl-1-(2-furanylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea in exhibiting significant antimicrobial and antifungal activities. For instance, a study by Rajanarendar et al. (2010) synthesized compounds that showed effective antibacterial and antifungal properties compared to standard antibiotics. Additionally, these compounds were found to be lethal for mosquito larvae.
Chemosensing and Antioxidant Studies
A study by Kalaiyarasi et al. (2019) focused on acylthiourea derivatives and demonstrated their effectiveness in chemosensing, along with good antioxidant activity. These derivatives were synthesized and characterized using various spectroscopy tools, indicating potential applications in molecular docking and antioxidative activities.
Anti-inflammatory and Analgesic Properties
Research has also explored the anti-inflammatory and analgesic properties of related compounds. A study by Wagle et al. (2008) synthesized novel compounds that exhibited promising in vivo anti-inflammatory and analgesic activities. This suggests potential applications in developing non-steroidal anti-inflammatory and analgesic agents.
Anticancer Assessment
The potential anticancer activities of 4-hydroxyquinoline derivatives, which are structurally similar, were assessed in a study by Regal et al. (2020). These compounds showed moderate to weak cytotoxic activities against various cancer cell lines, indicating their potential use in cancer research.
properties
Product Name |
3-ethyl-1-(2-furanylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea |
|---|---|
Molecular Formula |
C20H21N3O4S |
Molecular Weight |
399.5 g/mol |
IUPAC Name |
3-ethyl-1-(furan-2-ylmethyl)-1-[(7-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinolin-8-yl)methyl]thiourea |
InChI |
InChI=1S/C20H21N3O4S/c1-2-21-20(28)23(12-15-4-3-5-25-15)11-14-8-13-9-17-18(27-7-6-26-17)10-16(13)22-19(14)24/h3-5,8-10H,2,6-7,11-12H2,1H3,(H,21,28)(H,22,24) |
InChI Key |
POGDIIFPZYLQSV-UHFFFAOYSA-N |
SMILES |
CCNC(=S)N(CC1=CC=CO1)CC2=CC3=CC4=C(C=C3NC2=O)OCCO4 |
Canonical SMILES |
CCNC(=S)N(CC1=CC=CO1)CC2=CC3=CC4=C(C=C3NC2=O)OCCO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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